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Compound of Interest

Compound Name: Loviride

Cat. No.: B139021 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a procedural framework for the

safe disposal of Loviride, a non-nucleoside reverse transcriptase inhibitor (NNRTI). Due to the

limited availability of a specific Safety Data Sheet (SDS) with comprehensive disposal

instructions for Loviride, the following procedures are based on general best practices for

pharmaceutical and chemical waste management in a laboratory setting.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol to ensure full compliance with local,

state, and federal regulations.

Core Principles of Loviride Disposal
Given that Loviride is a combustible solid and its full range of potential environmental and

health hazards is not widely documented, it should be handled as a potentially hazardous

chemical waste. The primary goal is to prevent its release into the environment, particularly into

water systems, where it could have ecotoxicological effects.[1][2][3]

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling Loviride for disposal, ensure you are

wearing appropriate PPE, including:
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Safety goggles

Chemical-resistant gloves

Lab coat

2. Disposal of Pure Loviride (Solid):

Do not dispose of solid Loviride in the regular trash or down the drain.

Carefully transfer any unused or expired solid Loviride into a clearly labeled hazardous

waste container. The label should include:

The name of the chemical: "Loviride"

CAS Number: 147362-57-0

The words "Hazardous Waste"

An accumulation start date

Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

3. Disposal of Loviride Solutions:

Loviride is often dissolved in solvents such as DMSO for experimental use.

Aqueous solutions containing Loviride should not be poured down the drain.

Collect all liquid waste containing Loviride in a designated, leak-proof, and clearly labeled

hazardous waste container. The label should specify all chemical components of the solution

(e.g., "Loviride in DMSO").

Segregate chlorinated and non-chlorinated solvent waste streams if required by your

institution's EHS guidelines.

4. Disposal of Contaminated Labware and Materials:
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Items such as pipette tips, vials, and gloves that have come into contact with Loviride
should be considered contaminated waste.

Dispose of these materials in a designated solid hazardous waste container.

For sharps such as needles or contaminated glass, use a designated sharps container that

is clearly labeled as containing hazardous chemical waste.

5. Arranging for Final Disposal:

Once the hazardous waste container is full or has reached its accumulation time limit,

contact your institution's EHS department to arrange for pickup and disposal by a licensed

hazardous waste management company.

Quantitative Data Summary
No specific quantitative data for the disposal of Loviride was found in the available search

results. The following table provides key identifiers for proper waste labeling.

Identifier Value Reference

CAS Number 147362-57-0

Molecular Formula C₁₇H₁₆Cl₂N₂O₂

Physical Form Solid (powder)

Known Hazard Combustible Solid

Loviride Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Loviride and associated materials in a laboratory setting.
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Loviride Disposal Decision Workflow

By adhering to these general guidelines and, most importantly, the specific protocols provided

by your institution's safety professionals, you can ensure the safe and compliant disposal of

Loviride waste, thereby protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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